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Compound of Interest

Compound Name: (-)-U-50488 hydrochloride

Cat. No.: B1139491 Get Quote

Technical Support Center: (-)-U-50488
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the effective use of (-)-U-50488 hydrochloride in

experimental settings. Below you will find solubility data, detailed protocols for solution

preparation, and troubleshooting guides to address common challenges.

Solubility Data
The solubility of (-)-U-50488 hydrochloride can vary slightly between suppliers. The following

table summarizes the reported solubility data in DMSO and water.
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO ≥ 100 mM[1][2][3] ≥ 40.58 mg/mL[1][2]

Hygroscopic DMSO

can impact solubility;

use newly opened

solvent for best

results.[4]

Water 20 mM - 50 mM
8.12 mg/mL - 20.29

mg/mL

Sonication or gentle

warming may be

required to achieve

complete dissolution.

[1][2][3][4]

Note: The molecular weight of (-)-U-50488 hydrochloride is 405.79 g/mol . Batch-specific

molecular weights may vary due to hydration, which can affect the solvent volumes required.[1]

[2]

Experimental Protocols and Workflows
Protocol 1: Preparation of a High-Concentration DMSO
Stock Solution
This protocol describes the preparation of a 100 mM stock solution of (-)-U-50488
hydrochloride in DMSO.

Materials:

(-)-U-50488 hydrochloride powder

Anhydrous or high-purity DMSO (newly opened bottle recommended)

Sterile microcentrifuge tubes or vials

Vortex mixer
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Calibrated pipettes

Procedure:

Equilibrate the (-)-U-50488 hydrochloride vial to room temperature before opening to

minimize moisture absorption.

Weigh the desired amount of (-)-U-50488 hydrochloride. For example, to prepare 1 mL of a

100 mM stock solution, use 40.58 mg of the compound.

Add the appropriate volume of DMSO to the vial containing the compound.

Vortex the solution until the solid is completely dissolved. The solution should be clear and

colorless to light yellow.[5]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[4]

Store the stock solution at -20°C for up to one month or at -80°C for up to six months.[4]

Protocol 2: Preparation of an Aqueous Working Solution
from a DMSO Stock
This protocol details the dilution of a DMSO stock solution into an aqueous buffer or cell culture

medium for in vitro assays.

Materials:

100 mM (-)-U-50488 hydrochloride in DMSO (from Protocol 1)

Sterile aqueous buffer (e.g., PBS, saline) or cell culture medium

Sterile dilution tubes

Calibrated pipettes

Procedure:
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Thaw the DMSO stock solution at room temperature.

Perform serial dilutions of the DMSO stock in your desired aqueous buffer or medium to

reach the final working concentration.

When diluting, add the DMSO stock to the aqueous solution slowly while gently vortexing to

prevent precipitation.

Ensure the final concentration of DMSO in the working solution is kept to a minimum,

typically below 0.5%, as higher concentrations can be cytotoxic to cells.[6] A DMSO

concentration of 0.1% is considered safe for most cell lines.[7]

If preparing an aqueous solution from a water stock, it is recommended to filter and sterilize

it with a 0.22 μm filter before use.[4]
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Stock Solution Preparation

Working Solution Preparation

Weigh (-)-U-50488 HCl

Add DMSO

Vortex to Dissolve

Aliquot

Store at -20°C / -80°C

Thaw Stock Solution

Serially Dilute Stock into Buffer

Prepare Aqueous Buffer/Medium

Use in Experiment
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(-)-U-50488 HCl
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Gi/o Protein
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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